![molecular formula C12H14N2O4 B2697951 4-(2-Methylmorpholin-4-YL)-3-nitrobenzaldehyde CAS No. 1090796-48-7](/img/structure/B2697951.png)
4-(2-Methylmorpholin-4-YL)-3-nitrobenzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-Methylmorpholin-4-YL)-3-nitrobenzaldehyde, also known as MMNA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMNA is a yellow crystalline powder that has a molecular weight of 259.28 g/mol. It is a versatile compound that can be synthesized using various methods and has been extensively studied for its biochemical and physiological effects.
Scientific Research Applications
Organic Synthesis and Medicinal Chemistry
- Intermediate in Quinolone Synthesis : 4-(2-Methylmorpholin-4-YL)-3-nitrobenzaldehyde serves as a key intermediate in the synthesis of 4-hydroxy-2-quinolones, which exhibit diverse biological activities . These compounds are of interest in medicinal chemistry due to their potential as antimicrobial agents, anti-inflammatory drugs, and anticancer agents.
Oxidation Reactions
- Formation of Oxazoloquinolones : When reacted with hydroxylamine or hydroxylamine hydrochloride in ethylene glycol, this compound yields regioisomeric oxazoloquinolones . These heterocyclic structures have applications in drug discovery and materials science.
Nucleophilic Reactions
- Synthesis of Pyridine N-Oxides : By oxidizing compound 2 (derived from esterification of nicotinic acid), researchers can obtain pyridine N-oxides, which are valuable intermediates in organic synthesis . These compounds participate in various transformations, including cyclizations and functional group modifications.
properties
IUPAC Name |
4-(2-methylmorpholin-4-yl)-3-nitrobenzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O4/c1-9-7-13(4-5-18-9)11-3-2-10(8-15)6-12(11)14(16)17/h2-3,6,8-9H,4-5,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDZADVZOFFMRNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCO1)C2=C(C=C(C=C2)C=O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Methylmorpholin-4-YL)-3-nitrobenzaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.